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Compound of Interest

Compound Name: 2-Ethyl-1-hexanethiol

Cat. No.: B1584936 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
1-hexanethiol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-Ethyl-
1-hexanethiol, a flammable and hazardous chemical. Adherence to these procedures is critical

for ensuring laboratory safety and proper disposal.

Chemical Safety and Properties
2-Ethyl-1-hexanethiol is a flammable liquid and vapor that can cause skin and eye irritation

and may lead to respiratory irritation.[1][2] It is harmful if swallowed, inhaled, or comes into

contact with skin.[1][2]
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Property Value Source

CAS Number 7341-17-5 [1]

Molecular Formula C8H18S [2]

Molecular Weight 146.30 g/mol [2]

Appearance
Colorless to Almost colorless

clear liquid

Odor Strong, unpleasant [3]

Flash Point 60 °C (140 °F) - closed cup

Density 0.843 g/mL at 25 °C

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling 2-Ethyl-1-hexanethiol. The

following table outlines the required equipment.
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Body Part Required PPE Material/Standard

Hands Chemical resistant gloves

Excellent Resistance: Butyl

Rubber, Polyethylene/Ethylene

Vinyl Alcohol, Viton. Good

Resistance: Neoprene.[4]

Eyes/Face Safety goggles and faceshield ANSI Z87.1-compliant

Body Chemical resistant clothing

Coverall, hooded two-piece

chemical splash suit, or

chemical resistant hood and

apron.[5]

Respiratory Air-purifying respirator

NIOSH-approved with

appropriate cartridges (e.g.,

Type ABEK (EN14387)

respirator filter) for organic

vapors.[6][7] Required when

working outside a fume hood

or with poor ventilation.

Feet Chemical resistant boots Steel toe and shank.[5]

Operational Plan for Handling
A systematic approach to handling 2-Ethyl-1-hexanethiol is crucial to minimize exposure and

risk.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[6][8]

[9]

Keep the container tightly closed.[6][8][9]
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Store away from incompatible materials such as oxidizing agents, bases, metals, and

reducing agents.[6]

2. Handling:

All handling of 2-Ethyl-1-hexanethiol must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][6]

Ensure that an eyewash station and safety shower are in close proximity and are readily

accessible.[7]

Ground and bond the container and receiving equipment to prevent static discharge.[3]

Use only non-sparking tools.[3][6]

Avoid breathing vapors or mist.[6]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

3. Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water and mild soap.[1] Seek medical attention if irritation persists.

In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do so. Continue rinsing and seek medical advice.[1]

In case of inhalation: Move the person to fresh air and keep them at rest in a comfortable

breathing position.[1] If symptoms persist, obtain medical attention.[1]

In case of ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Seek

immediate medical attention.

In case of a spill: Evacuate unnecessary personnel from the area.[1] Ensure adequate

ventilation.[1] Wear appropriate PPE.[1] Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a suitable, closed container for disposal.[6]
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Disposal Plan
Proper disposal of 2-Ethyl-1-hexanethiol and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

Dispose of 2-Ethyl-1-hexanethiol through a licensed and approved waste disposal facility.

[6][9]

Do not dispose of it down the drain or into the environment.[8][9]

Follow all local, state, and federal regulations for hazardous waste disposal.

2. Contaminated PPE and Materials Disposal:

All disposable PPE (gloves, coveralls, etc.) contaminated with 2-Ethyl-1-hexanethiol should

be collected in a designated, labeled, and sealed container.

Contaminated absorbent materials from spills should also be placed in a sealed container for

hazardous waste disposal.

Dispose of contaminated materials through the same licensed hazardous waste disposal

facility as the chemical itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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